Cas no 941959-68-8 (2-(4-chlorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione)

• Product Name: 2-(4-chlorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione
• CAS No: 941959-68-8
• MF: C₁₉H₁₇ClN₄O₃
• MW: 384.816282987595
• CID: 6001506
• PubChem ID: 16898300
• Update Time: 2025-06-11

2-(4-chlorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione
• 2-[(4-chlorophenyl)methyl]-8-(4-methoxyphenyl)-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• AKOS024640578
• F2334-0342
• 941959-68-8
• 2-(4-chlorobenzyl)-8-(4-methoxyphenyl)-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• Inchi： 1S/C19H17ClN4O3/c1-27-16-8-6-15(7-9-16)22-10-11-23-17(25)18(26)24(21-19(22)23)12-13-2-4-14(20)5-3-13/h2-9H,10-12H2,1H3
• InChI Key： GVWYGUYQBZLEIX-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(Cl)C=C2)C(=O)C(=O)N2CCN(C3=CC=C(OC)C=C3)C2=N1

Computed Properties

• Exact Mass: 384.0989181g/mol
• Monoisotopic Mass: 384.0989181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 65.4Ų

Additional information on 2-(4-chlorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo2,1-c1,2,4triazine-3,4-dione

Comprehensive Overview of 2-(4-chlorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3,4-dione (CAS No. 941959-68-8)

The compound 2-(4-chlorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3,4-dione, identified by its CAS No. 941959-68-8, is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique imidazo-triazine-dione core, coupled with substituted phenyl groups, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with multiple biological targets.

In recent years, the demand for novel heterocyclic compounds like 2-(4-chlorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3,4-dione has surged, driven by advancements in drug discovery and sustainable agriculture. This compound's imidazo[2,1-c][1,2,4]triazine backbone is a key feature, as similar structures have shown efficacy in modulating enzymatic activity and receptor binding. Its 4-chlorophenyl and 4-methoxyphenyl substituents further enhance its versatility, enabling fine-tuning of physicochemical properties such as solubility and lipophilicity.

One of the most frequently asked questions about CAS No. 941959-68-8 revolves around its synthetic accessibility. The compound can be synthesized via multi-step organic reactions, including cyclization and functional group transformations. Researchers often explore greener synthetic routes to align with the growing emphasis on sustainable chemistry. Additionally, its stability under various pH conditions and thermal profiles are critical for formulation development, making it a subject of extensive analytical studies.

The pharmacological potential of 2-(4-chlorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3,4-dione is another hot topic. Preliminary studies suggest its relevance in targeting inflammatory pathways and oxidative stress-related disorders. Its imidazo-triazine-dione moiety is structurally analogous to known bioactive molecules, hinting at possible applications in neurodegenerative disease research. However, rigorous preclinical validation is required to confirm these hypotheses.

From an agrochemical perspective, derivatives of CAS No. 941959-68-8 have shown promise as eco-friendly pest control agents. The 4-methoxyphenyl group, in particular, contributes to its biodegradability, addressing concerns about environmental persistence. This aligns with the global shift toward sustainable farming practices and reduced chemical footprints. Researchers are also investigating its potential as a growth regulator or antifungal agent, leveraging its unique structural attributes.

Analytical characterization of 2-(4-chlorophenyl)methyl-8-(4-methoxyphenyl)-2H,3H,4H,6H,7H,8H-imidazo[2,1-c][1,2,4]triazine-3,4-dione is essential for quality control and regulatory compliance. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and identify impurities. The compound's spectral data, including its distinctive UV-Vis absorption peaks, are valuable for method development and standardization.

In conclusion, CAS No. 941959-68-8 represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug discovery to agrochemical innovation, underscore its importance in modern science. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in health and sustainability. Future studies will undoubtedly uncover new dimensions of its utility, solidifying its place in the scientific lexicon.